2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride
Overview
Description
2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride, also known as 3-APM, is a synthetic compound with a wide range of applications in the scientific field. It is an important intermediate in the synthesis of many pharmaceuticals, and has been studied extensively for its potential as a therapeutic agent. 3-APM has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In addition, 3-APM has been used in laboratory experiments to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride has been studied extensively for its potential as a therapeutic agent. It has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. In addition, 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride has been used to study the biochemical and physiological effects of various compounds. It has been used to study the effects of drugs on the central nervous system, as well as the effects of various hormones on the body. In addition, 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride has been used in laboratory experiments to study the effects of various compounds on cell cultures.
Mechanism of Action
The exact mechanism of action of 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride is not yet fully understood. However, it is believed to act on several pathways in the body. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride has been shown to inhibit the activity of several other enzymes involved in cell signaling pathways, such as protein kinase C (PKC) and protein tyrosine kinase (PTK). Finally, 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride has been shown to modulate the activity of various ion channels, including the voltage-gated calcium channels, which are involved in the transmission of electrical signals in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride have been studied extensively. It has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. In addition, 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride has been shown to modulate the activity of various ion channels, including the voltage-gated calcium channels, which are involved in the transmission of electrical signals in the body. Finally, 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride has been shown to inhibit the activity of several enzymes involved in cell signaling pathways, such as protein kinase C (PKC) and protein tyrosine kinase (PTK).
Advantages and Limitations for Lab Experiments
The use of 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride in laboratory experiments has several advantages. First, it is relatively easy to synthesize and is available in large quantities. Second, it is a relatively stable compound and can be stored without significant degradation. Third, it is relatively non-toxic and has a low potential for causing adverse side effects. Finally, it is relatively inexpensive and can be purchased in bulk.
The main limitation of 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride is that its exact mechanism of action is still not fully understood. In addition, it is not yet known whether 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride is safe for long-term use in humans. Finally, because 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride is a synthetic compound, its effects may vary depending on the particular formulation used.
Future Directions
The potential future directions for 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride include further research into its mechanism of action, as well as its potential applications in the treatment of various diseases. In addition, further research is needed to determine the safety and efficacy of 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride in humans. Finally, further research is needed to explore the potential of 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride as a therapeutic agent, as well as its potential as a biomarker for various diseases.
Synthesis Methods
The synthesis of 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride is a three-step process involving the reaction of 3-aminophenol with methyl formate and hydrochloric acid, followed by the reaction of the resulting product with hydrazine and hydrochloric acid. The first step involves the reaction of 3-aminophenol with methyl formate in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction yields the intermediate product, 2-methyl-3-aminophenyl formate. In the second step, the intermediate product is reacted with hydrazine and hydrochloric acid to yield 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride hydrochloride. Finally, the hydrochloride salt is removed by precipitation and the 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride is isolated in pure form.
properties
IUPAC Name |
2-(3-aminophenyl)-5-methyl-4H-pyrazol-3-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O.ClH/c1-7-5-10(14)13(12-7)9-4-2-3-8(11)6-9;/h2-4,6H,5,11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPLSMCHCBCQKEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C1)C2=CC=CC(=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride | |
CAS RN |
292151-88-3 |
Source
|
| Record name | 1-(3-aminophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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